Ethyl 2-[2-[2-(2,4-dimethoxyanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxyacetate

• IUPAC Name: ethyl 2-[2-[2-(2,4-dimethoxyanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxyacetate
• InChI: InChI=1S/C23H24N2O7/c1-4-31-22(27)14-32-19-7-5-6-17-16(19)10-11-25(23(17)28)13-21(26)24-18-9-8-15(29-2)12-20(18)30-3/h5-12H,4,13-14H2,1-3H3,(H,24,26)
• InChI Key: GTHLOVGVIMZQLG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)COC1=CC=CC2=C1C=CN(C2=O)CC(=O)NC3=C(C=C(C=C3)OC)OC
• Molecular Formula: C23H24N2O7
• Molecular Weight: 440.4 g/mol

Description

Ethyl 2-[2-[2-(2,4-dimethoxyanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxyacetate is a useful research compound. Its molecular formula is C23H24N2O7 and its molecular weight is 440.452. The purity is usually 95%.
BenchChem offers high-quality Ethyl 2-[2-[2-(2,4-dimethoxyanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxyacetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 2-[2-[2-(2,4-dimethoxyanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxyacetate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Crystal Structure Analysis

One study by Baba et al. (2019) detailed the crystal structure and Hirshfeld surface analysis of a compound similar to Ethyl 2-[2-[2-(2,4-dimethoxyanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxyacetate, emphasizing the compound's three-dimensional network structure stabilized by weak hydrogen bonds and π–π interactions (Baba et al., 2019).

Anticancer Activities

Ruchelman et al. (2004) identified derivatives of the compound as novel topoisomerase I-targeting agents with potent cytotoxic activity. Their study evaluated the impact of substituents on anticancer activity, finding that specific modifications enhance the compound's effectiveness against cancer cells (Ruchelman et al., 2004).

Corrosion Inhibition

A theoretical study on the inhibition efficiencies of quinoxalines, including Ethyl 2-[2-[2-(2,4-dimethoxyanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxyacetate, as corrosion inhibitors was conducted by Zarrouk et al. (2014). They used quantum chemical calculations to determine the relationship between molecular structure and inhibition efficiency, highlighting the compound's potential as a corrosion inhibitor (Zarrouk et al., 2014).

Cytotoxicity and Docking Simulation

Research by Saleh et al. (2020) on novel annulated dihydroisoquinoline heterocycles derived from the compound showed significant cytotoxicity against cancer cell lines. Molecular docking simulations were carried out to understand the compound's binding affinity and mechanism of action (Saleh et al., 2020).

Molecular Docking Studies

Another study focused on the crystal structure of newly synthesized quinoxalines derivatives as potent inhibitors for c-Jun N-terminal kinases. Molecular docking and dynamics studies were carried out for these compounds, suggesting potential therapeutic applications (Abad et al., 2020).